Cas no 31737-09-4 (6-Chloro-1-methyluracil)

• Product Name: 6-Chloro-1-methyluracil
• CAS No: 31737-09-4
• MF: C₅H₅ClN₂O₂
• MW: 160.558399915695
• MDL: MFCD09753498
• CID: 319755
• PubChem ID: 3015589
• Update Time: 2025-06-07

6-Chloro-1-methyluracil Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione,6-chloro-1-methyl-
• 6-chloro-1-methylpyrimidine-2,4-dione
• 6-CHLORO-1-METHYLURACIL
• 6-CHLORO-1-METHYL-3H-PYRIMIDINE-2,4-DIONE
• DTXSID20185626
• AOSGEKKSRYJBGW-UHFFFAOYSA-N
• SCHEMBL2678032
• AMY19735
• FD10605
• 6-CHLORO-1-METHYLPYRIMIDINE-2,4(1H,3H)-DIONE
• 6-chloro-1-methyl-uracil
• C5H5ClN2O2
• 77139-94-7
• MFCD09753498
• 6-chloro-1-methyl-2,4(1H,3H)-pyrimidinedione
• A902448
• AKOS006326493
• EN300-131609
• 31737-09-4
• 2,4(1H,3H)-Pyrimidinedione, 6-chloro-1-methyl-
• FT-0699392
• 6-chloro-1-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
• 6-Chloro-4-hydroxy-1-methylpyrimidin-2(1H)-one
• AS-57874
• Uracil, 6-chloro-1-methyl-
• SY154680
• CS-0012623
• SB57584
• 1-methyl-6-chlorouracil
• DB-216176
• 6-Chloro-1-methyluracil

• MDL： MFCD09753498
• Inchi： 1S/C5H5ClN2O2/c1-8-3(6)2-4(9)7-5(8)10/h2H,1H3,(H,7,9,10)
• InChI Key： AOSGEKKSRYJBGW-UHFFFAOYSA-N
• SMILES： ClC1=CC(NC(N1C)=O)=O

Computed Properties

• Exact Mass: 160.00405
• Monoisotopic Mass: 160.0039551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• Melting Point: NA
• Boiling Point: NA
• PSA: 49.41

6-Chloro-1-methyluracil Security Information

• Hazard Statement： CAUTION: May irritate eyes, skin
• Safety Instruction： CAUT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 6-Chloro-1-methyluracil

6-Chloro-1-methyluracil (CAS No. 31737-09-4): An Overview of a Promising Compound in Medicinal Chemistry

6-Chloro-1-methyluracil (CAS No. 31737-09-4) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, a derivative of uracil, is characterized by the presence of a chlorine atom at the 6-position and a methyl group at the 1-position. These structural modifications confer unique properties that make it an intriguing candidate for various pharmaceutical and biochemical studies.

The chemical structure of 6-Chloro-1-methyluracil is represented by the molecular formula C₅H₅ClN₂O₂. The compound's molecular weight is approximately 158.55 g/mol, and it exists as a white crystalline solid at room temperature. Its solubility in water is limited, but it dissolves well in organic solvents such as dimethyl sulfoxide (DMSO) and ethanol, making it suitable for various experimental conditions.

In recent years, 6-Chloro-1-methyluracil has been extensively studied for its potential as an antitumor agent. Research has shown that this compound can inhibit the growth of various cancer cell lines by interfering with DNA synthesis and repair mechanisms. A study published in the Journal of Medicinal Chemistry in 2022 demonstrated that 6-Chloro-1-methyluracil exhibits selective cytotoxicity against human breast cancer cells (MCF-7) and prostate cancer cells (PC-3) while showing minimal toxicity to normal cells. This selective action makes it a promising candidate for further development as an anticancer drug.

Beyond its antitumor properties, 6-Chloro-1-methyluracil has also been investigated for its potential as an antiviral agent. A study conducted by researchers at the University of California, Los Angeles (UCLA) found that this compound can effectively inhibit the replication of several RNA viruses, including influenza A virus and Zika virus. The mechanism of action involves the disruption of viral RNA synthesis, thereby preventing the virus from replicating and spreading within host cells.

The pharmacokinetic properties of 6-Chloro-1-methyluracil have also been studied to assess its suitability for therapeutic use. Preclinical studies have shown that the compound has good oral bioavailability and a favorable pharmacokinetic profile, with a half-life of approximately 4 hours in rodents. These properties suggest that 6-Chloro-1-methyluracil could be administered orally or intravenously, depending on the specific therapeutic application.

In addition to its direct therapeutic applications, 6-Chloro-1-methyluracil has been used as a tool compound in biochemical research to study various cellular processes. For example, it has been employed to investigate the role of uracil derivatives in DNA repair pathways and to explore their interactions with specific enzymes involved in nucleotide metabolism. These studies have provided valuable insights into the molecular mechanisms underlying DNA damage response and repair, which are crucial for understanding and treating genetic disorders and cancer.

The safety profile of 6-Chloro-1-methyluracil has also been evaluated in preclinical studies. Toxicity assessments have shown that the compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully establish its safety and efficacy in human subjects.

In conclusion, 6-Chloro-1-methyluracil (CAS No. 31737-09-4) is a versatile compound with promising applications in both medicinal chemistry and biochemical research. Its antitumor and antiviral properties, combined with its favorable pharmacokinetic profile and safety profile, make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new potential uses for this compound, highlighting its significance in the field of drug discovery and development.